1-{[Anilino(oxo)acetyl]amino}-5-oxopyrrolidine-3-carboxylic acid
Overview
Description
1-{[Anilino(oxo)acetyl]amino}-5-oxopyrrolidine-3-carboxylic acid, also known as AOA, is an organic compound that is used in a variety of scientific research applications. It is a derivative of pyrrolidine and is derived from reaction of aniline and oxalyl chloride. AOA has been studied for its potential biochemical and physiological effects on living organisms.
Scientific Research Applications
Pharmaceutical Chemistry
- Summary of Application : These compounds have been synthesized and screened for biological activity due to their interesting properties . For example, 1-quinolyl-5-oxopyrrolidine-3-carboxylic acids are known to stimulate division of isolated monkey kidney cells .
- Methods of Application : The compounds were prepared via cyclization of 2-methylenesuccinic acid with aliphatic, aromatic, and heterocyclic amines . The synthesized compounds were then tested for their biological activity .
- Results or Outcomes : The synthesized compounds possessed analgesic and antihypoxic effects of varying strength . The analgesic activity was slightly greater for compounds with an aromatic or heterocyclic radical in the 1-position .
Drug Discovery
- Summary of Application : The pyrrolidine ring, which is a part of the structure of “1-{[Anilino(oxo)acetyl]amino}-5-oxopyrrolidine-3-carboxylic acid”, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
- Methods of Application : The pyrrolidine ring can be constructed from different cyclic or acyclic precursors, or functionalized if preformed . The stereogenicity of carbons in the pyrrolidine ring allows for the generation of structural diversity .
- Results or Outcomes : The introduction of heteroatomic fragments in these molecules has been found to be useful for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates .
Synthesis of Indole Derivatives
- Summary of Application : Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- Methods of Application : The construction of indoles as a moiety in selected alkaloids is achieved through various synthesis methods .
- Results or Outcomes : Indoles, both natural and synthetic, show various biologically vital properties .
Catalytic and Non-Catalytic Amidation
- Summary of Application : Amidation is a key reaction in the synthesis of a wide range of organic compounds . It is used in the production of pharmaceuticals, agrochemicals, and biologically active compounds .
- Methods of Application : Amidation can be achieved through a new approach between carboxylic acid and amine derivatives .
- Results or Outcomes : The catalytic use of certain compounds resulted in amide bond formation in good to excellent yields .
Synthesis of Alkaloids
- Summary of Application : Alkaloids are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan . They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine .
- Methods of Application : The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic .
- Results or Outcomes : The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Catalytic and Non-Catalytic Amidation
- Summary of Application : Amidation is a key reaction in the synthesis of a wide range of organic compounds . It is used in the production of pharmaceuticals, agrochemicals, and biologically active compounds .
- Methods of Application : Amidation can be achieved through a new approach between carboxylic acid and amine derivatives .
- Results or Outcomes : The catalytic use of certain compounds resulted in amide bond formation in good to excellent yields .
properties
IUPAC Name |
1-[(2-anilino-2-oxoacetyl)amino]-5-oxopyrrolidine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O5/c17-10-6-8(13(20)21)7-16(10)15-12(19)11(18)14-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,18)(H,15,19)(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBKALLCFKAYGNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)NC(=O)C(=O)NC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[Anilino(oxo)acetyl]amino}-5-oxopyrrolidine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.